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Compound of Interest

Compound Name: Cupric perchlorate

Cat. No.: B082784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric perchlorate hexahydrate,

focusing on its chemical properties, synthesis, and applications in research and development.

The information is presented to be a valuable resource for professionals in chemistry and drug
discovery.

Core Properties and Data

Cupric perchlorate hexahydrate is an inorganic salt with the chemical formula
Cu(ClO4)2-6H20. It is known for its strong oxidizing properties and utility as a catalyst in
various chemical reactions.[1]
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Property

Value

Reference

Molecular Formula

Cu(Cl04)2-6H20

[2](3]

Molecular Weight 370.54 g/mol [2][3]
Appearance Blue crystalline solid [2]
CAS Number 10294-46-9 [2][3]
Density 2.225 g/cm3 at 25 °C [4][5]
Melting Point 82 °C [4]
Solubility Soluble in water, acetone, and )

ethanol

Experimental Protocols
Synthesis of Cupric Perchlorate Hexahydrate

A common laboratory synthesis involves the reaction of a copper(ll) salt with perchloric acid.

Methodology:

One established method for preparing cupric perchlorate hexahydrate is by reacting

copper(ll) oxide (CuO) or basic copper(ll) carbonate with perchloric acid (HCIO4).[4][6]

o Reaction with Copper(ll) Oxide: CuO + 2HCIO4 - Cu(ClO4)2 + H20[4]

» Reaction with Basic Copper(ll) Carbonate: Basic copper carbonate is gradually added to a

60-70% solution of perchloric acid, with the temperature maintained below 40°C using an ice

bath.[6] After the reaction ceases, the solution is filtered to remove any unreacted solids. The

filtrate is then concentrated by evaporation under reduced pressure at 40-50°C until blue

crystals of cupric perchlorate hexahydrate form.
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Synthesis of Cupric Perchlorate Hexahydrate

Reactants

Copper(ll) Oxide (CuO) or Wl ooy oric Acid (HCIO4)

Basic Copper Carbonate

Process

Gradual addition and mixing
(Control temperature < 40°C)

Filtration

Evaporation under
reduced pressure (40-50°C)

Proguct

Cupric Perchlorate

Hexahydrate Crystals
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Synthesis Workflow

Catalytic Synthesis of Polyhydroquinolines

Cupric perchlorate hexahydrate serves as an efficient catalyst for the green synthesis of
polyhydroquinolines, a class of compounds with potential pharmaceutical applications. This
one-pot, four-component condensation reaction benefits from high yields and short reaction
times, especially when combined with ultrasound irradiation.[3][7]

Methodology:
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A mixture of an aryl aldehyde (1 mmol), 5,5-dimethyl-1,3-cyclohexanedione (dimedone) (1
mmol), ethyl acetoacetate (1 mmol), and ammonium acetate (1 mmol) is combined with cupric
perchlorate hexahydrate (15 mol%). The reaction mixture is then subjected to ultrasound
irradiation for 20—40 minutes. The progress of the reaction is monitored by Thin Layer
Chromatography (TLC).[3]

Catalytic Synthesis of Polyhydroquinolines

Reactants Catalyst

Aryl Aldehyde Ethyl Acetoacetate Cu((C::LIé) 31)3';,')-'20
Condijtions

Ultrasound Irradiation
(20-40 min)

Pro ;uct

Polyhydroquinoline
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Polyhydroquinoline Synthesis Workflow

Applications in Research and Development

Beyond its use in organic synthesis, cupric perchlorate hexahydrate has applications in
several other areas of research:

o Electrochemistry: It can be used as an electrolyte in electrochemical cells, contributing to the
efficiency of energy storage systems.[1]

o Material Science: The compound is utilized in the development of advanced materials,
including conductive polymers and nanocomposites.[1]
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» Analytical Chemistry: It serves as a reagent in various analytical methods for the detection
and quantification of other compounds.[1]

o Coordination Chemistry: Cupric perchlorate hexahydrate is a precursor for the synthesis of
novel copper(ll) complexes. For instance, it has been used to synthesize complexes with
nicotinamide that have been studied for their potential cytotoxicity, which is of interest in the
development of anti-cancer agents.[6]

While direct involvement in biological signaling pathways has not been extensively
documented, its role in the synthesis of biologically active molecules and complexes makes it a
compound of interest for drug discovery and development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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